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Compound of Interest

Compound Name: Antimonic acid

Cat. No.: B1196807 Get Quote

This guide provides critical safety, operational, and disposal information for handling

fluoroantimonic acid (HSbF₆). Given its nature as one of the strongest known superacids,

adherence to these protocols is imperative for the safety of all laboratory personnel.[1][2] This

document is intended for use by trained professionals, including researchers, scientists, and

drug development experts.

Important Note: This guide specifically addresses Fluoroantimonic Acid (CAS No: 16950-06-

4), a highly corrosive and reactive superacid created by mixing hydrogen fluoride and antimony

pentafluoride.[1][2] It should not be confused with the less common and less hazardous

antimonic acid (H₃SbO₃, CAS No: 13453-11-7).[3] The procedures outlined below are for the

superacid HSbF₆.

Hazard Summary
Fluoroantimonic acid is classified as extremely hazardous. Its vapors are toxic, and contact

with skin or eyes can cause severe, deep-seated burns. It is fatal if swallowed, inhaled, or in

contact with skin.
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Hazard Classification GHS Pictogram(s) Hazard Statement

Acute Toxicity, Oral (Category

2)
☠️ H300: Fatal if swallowed

Acute Toxicity, Dermal

(Category 1)
☠️ H310: Fatal in contact with skin

Acute Toxicity, Inhalation

(Category 2)
☠️ H330: Fatal if inhaled

Skin Corrosion (Sub-category

1A)
corrosive

H314: Causes severe skin

burns and eye damage[4]

Serious Eye Damage

(Category 1)
corrosive

H318: Causes serious eye

damage[4]

Hazardous to the Aquatic

Environment, Chronic

(Category 2)

environmentally_hazardous
H411: Toxic to aquatic life with

long lasting effects

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory. All equipment must be inspected for integrity

before each use.[4]

Eye and Face Protection:

Wear tightly fitting, chemical splash-resistant safety goggles conforming to EU EN166 or

NIOSH standards.[4][5]

A full-face shield must be worn over the safety goggles at all times.[1][5]

Hand Protection:

Primary Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., thick nitrile or Silver

Shield lined gloves), ensuring cuffs are rolled up to prevent liquids from running down the

arms.[6]
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Secondary Gloves: Wear thin nitrile gloves as a base layer.[6] This provides secondary

protection and prevents contamination of primary gloves during donning and doffing.

Gloves must be inspected for tears or cracks before use and washed and dried thoroughly

after.[4][6]

Body Protection:

Wear fire/flame-resistant and impervious clothing, such as a chemically resistant apron or

full suit.[4]

Ensure complete coverage, leaving no skin exposed.

Contaminated clothing must be removed immediately and laundered separately before

reuse.[7]

Respiratory Protection:

All work must be conducted in a certified chemical fume hood.

If there is any risk of exceeding exposure limits or if ventilation is inadequate, a full-face

respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) is

required.[4]

Operational Plan: Handling and Storage
Strict adherence to standard operating procedures is crucial.

Experimental Protocol: Safe Handling

Preparation:

Ensure an emergency eyewash station and safety shower are unobstructed and readily

accessible.[1]

Verify the chemical fume hood is functioning correctly.
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Have spill containment materials (e.g., sand, vermiculite) and a neutralization solution

(e.g., sodium bicarbonate, lime) immediately available.[1][7][8]

Handling:

Work exclusively within a chemical fume hood.

Avoid all personal contact with the substance.[7] Do not breathe vapors, mists, or fumes.

[4]

Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

When diluting, ALWAYS add the acid slowly to water, never the other way around, to avoid

a violent reaction.[7]

Post-Handling:

Tightly close the container immediately after use.[4]

Thoroughly wash hands and any potentially exposed skin after handling.[4]

Decontaminate the work area.

Storage Requirements

Store in specially designed containers made of Polytetrafluoroethylene (PTFE) or

Perfluoroalkoxy alkanes (PFA).[1][2] Glass containers are incompatible and will be dissolved.

[2]

Keep containers tightly sealed and store in a cool, dry, and well-ventilated area.[1][4]

Store locked up, accessible only to authorized personnel.

Segregate from incompatible materials such as bases and combustibles.[1]

Emergency Protocol: Spill Management
In the event of a spill, immediate and decisive action is required.
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Evacuate: Immediately evacuate all non-essential personnel from the spill area and move

upwind.[1][4]

Alert: Alert the appropriate emergency response team and inform them of the nature and

location of the spill.[7]

Contain (Trained Personnel Only):

Only personnel with appropriate full PPE should address the spill.[1]

Prevent the spill from entering drains or waterways.[4][7]

Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[7] Do

not use combustible materials.

Clean-Up:

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, corrosion-resistant container for disposal.[4][7]

The spill area should be cleaned and decontaminated after material pickup is complete.

Disposal Plan
Fluoroantimonic acid waste is considered hazardous and must be disposed of following all

local, state, and federal regulations.[7][9]

Do Not Dispose Down the Drain: Under no circumstances should the acid or its containers

be disposed of in the sewer system.[4]

Neutralization (for small residual amounts):

Slowly and carefully pour the acid waste onto a large excess of crushed ice and water to

dilute it.

Slowly add a suitable base, such as sodium bicarbonate or lime, to neutralize the diluted

acid.[8]
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Monitor the pH to ensure the solution is neutral (pH 7) before proceeding.[8]

Professional Disposal:

The neutralized material and any contaminated solids must be collected in a suitable,

leak-proof, and clearly labeled container.[8]

Contact a licensed professional waste disposal service or chemical destruction plant for

final disposal.[4]

Container Disposal:

Empty containers should be triply rinsed with an appropriate solvent before being offered

for recycling or reconditioning.[4] Alternatively, they can be punctured to prevent reuse and

disposed of in a sanitary landfill as per regulations.[4]

Workflow for Handling Fluoroantimonic Acid
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Waste Disposal Phase

Verify Safety Equipment
- Fume hood operational
- Eyewash/shower accessible
- Spill kit & neutralizer ready

Don Full PPE
- Double gloves (Nitrile/Silver Shield)
- Face shield & goggles
- Chemical-resistant suit/apron
- Appropriate respirator if needed

Proceed
if safe

Execute Task in Fume Hood
- Use non-sparking tools
- Add acid to water (never reverse)
- Keep container closed when not in use
- Avoid all personal contact

Decontaminate & Store
- Clean work area
- Securely seal & store container in
  designated PTFE-compatible cabinet
- Doff PPE correctly
- Wash hands thoroughly

Manage Hazardous Waste
- Collect waste in labeled, compatible container
- Neutralize small residues carefully
- Contact licensed disposal service
- Document waste transfer

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fluoroantimonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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